Cas no 1261899-76-6 (3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261899-76-6
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD18322320
• CID: 2762171
• PubChem ID: 53228151
• Update Time: 2025-11-02

3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-4-ETHOXYPHENYL)-5-FLUOROBENZOIC ACID
• 1261899-76-6
• DTXSID50691684
• 2'-Chloro-4'-ethoxy-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95%
• MFCD18322320
• 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322320
• Inchi： 1S/C15H12ClFO3/c1-2-20-12-3-4-13(14(16)8-12)9-5-10(15(18)19)7-11(17)6-9/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： KXSKZUOSHGMKBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)F)OCC

Computed Properties

• Exact Mass: 294.0459001Da
• Monoisotopic Mass: 294.0459001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid

Comprehensive Overview of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid (CAS No. 1261899-76-6)

3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid (CAS No. 1261899-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-ethoxy-phenyl and fluorobenzoic acid moieties, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals often search for CAS 1261899-76-6 to explore its synthesis, properties, and potential uses in drug development and crop protection.

The molecular structure of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid includes a chloro-substituted phenyl ring and a fluorinated benzoic acid group, which contribute to its reactivity and stability. These structural features are particularly relevant in the context of modern medicinal chemistry, where fluorinated compounds are increasingly sought after due to their enhanced bioavailability and metabolic stability. The compound’s CAS number 1261899-76-6 is frequently queried in databases for detailed spectroscopic data and safety information.

One of the most discussed applications of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid is its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). With the growing demand for novel therapeutics, especially in areas like oncology and central nervous system (CNS) disorders, this compound has become a focal point for researchers. Its fluorobenzoic acid moiety is particularly advantageous in designing drugs with improved pharmacokinetic profiles, a topic frequently explored in drug discovery forums.

In addition to pharmaceuticals, 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid has potential applications in agrochemicals. The compound’s chloro-ethoxy-phenyl group is structurally similar to motifs found in certain herbicides and fungicides. As sustainable agriculture gains traction, researchers are investigating eco-friendly alternatives, and this compound’s derivatives could play a role in next-generation crop protection solutions. Searches for CAS 1261899-76-6 agrochemical applications reflect this emerging interest.

The synthesis of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid typically involves multi-step organic reactions, including halogenation, etherification, and carboxylation. Detailed protocols for its preparation are often sought after in chemical synthesis databases, highlighting the compound’s relevance in process chemistry. Optimizing these synthetic routes is crucial for scaling up production, a topic of interest for fine chemical manufacturers.

From a regulatory perspective, 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid is not classified as a hazardous substance under major global frameworks, making it a safer choice for industrial and research use. However, proper handling and disposal practices are still recommended, as with any chemical compound. Queries about CAS 1261899-76-6 safety data are common among laboratory personnel and regulatory compliance officers.

The market for 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid is expected to grow, driven by its applications in pharmaceuticals and agrochemicals. Suppliers and distributors often list this compound under its CAS number 1261899-76-6 to cater to the needs of research institutions and industrial buyers. The compound’s versatility and the increasing demand for fluorinated intermediates position it as a valuable asset in the chemical industry.

In summary, 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid (CAS No. 1261899-76-6) is a multifaceted compound with significant potential in drug development and agricultural chemistry. Its unique structural features, combined with its applicability in high-demand sectors, make it a subject of ongoing research and commercial interest. For those seeking detailed information, resources on CAS 1261899-76-6 properties and synthetic methods are widely available in scientific literature and chemical databases.